Cas no 198474-90-7 ((2S)-2-[(tert-Butoxycarbonyl)amino]-3-(3,4-difluorophenyl)propionic acid)

• Product Name: (2S)-2-[(tert-Butoxycarbonyl)amino]-3-(3,4-difluorophenyl)propionic acid
• CAS No: 198474-90-7
• MF: C₁₄H₁₇F₂NO₄
• MW: 301.285891294479
• MDL: MFCD00672518
• CID: 66517
• PubChem ID: 24848988
• Update Time: 2025-10-23

(2S)-2-[(tert-Butoxycarbonyl)amino]-3-(3,4-difluorophenyl)propionic acid Chemical and Physical Properties

Names and Identifiers

• BOC-L-3,4-Difluorophe
• BOC-Phe(3,4-DiF)-OH
• BOC-3,4-difluoro-L-phenylalanine
• tert-Butoxycarbonyl-L-3,4-difluorophenylalanine
• N-(tert-Butoxycarbonyl)-3,4-difluoro-L-phenylalanine
• N-Boc-3,4-difluoro-L-phenylalanine
• Boc-L-3,4-Difluorophenylalanine
• Boc-L-Phe(3,4-F2)-OH
• 3,4-Difluoro-L-phenylalanine, N-BOC protected
• boc-3,4-difluorophenylalanine
• Boc-3,4-difluoro-Phe-OH
• Boc-D-3,4-Difluorophenylalanine
• Boc-Phe(3,4-F)-OH
• Boc-Phe(3,4-F2)-OH
• BOC-PHE(M,P-F2)-OH
• RARECHEM BK PT 0122
• Boc-L-Phe(3,4-DiF)-OH
• BOC-3,4-DIFLUORO-L-PHE-OH
• Boc-L-3,4-Difluoro-phe-OH
• BOC-PHE(3,4-F 2)-OH
• (2S)-2-[(tert-Butoxycarbonyl)amino]-3-(3,4-difluorophenyl)propionic acid
• (2S)-3-(3,4-difluorophenyl)-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic acid
• (s)-2-(tert-butoxycarbonylamino)-3-(3,4-difluorophenyl)propanoic acid
• (2s)-2-[(tert-butoxycarbonyl)amino]-3-(3,4-difluorophenyl)propanoic acid
• N-(te
• MFCD00672518
• AS-15598
• B3627
• HY-79165
• 198474-90-7
• SCHEMBL1516520
• (S)-2-((tert-butoxycarbonyl)amino)-3-(3,4-difluorophenyl)propanoic acid
• L-Phenylalanine, N-[(1,1-dimethylethoxy)carbonyl]-3,4-difluoro-
• PD196108
• AM82097
• DTXSID00427298
• Boc-Phe(3,4-F2)-OH, >=98.0% (TLC)
• (2S)-2-(tert-butoxycarbonylamino)-3-(3,4-difluorophenyl)propanoic acid;Boc-3,4-Difluoro-L-phenylalanine
• CS-M2915
• AC-22419
• J-300394
• AKOS016842519
• Phenylalanine, N-[(1,1-dimethylethoxy)carbonyl]-3,4-difluoro-
• AC-9062
• (S)-2-(tert-butoxycarbonylamino)-3-(3,4-difluorophenyl)propanoicacid
• CYAOPVHXASZUDE-NSHDSACASA-N
• N-tert-Butoxycarbonyl-L-3,4-Difluoro Phenylalanine
• A814000
• CHEMBL5307209

• MDL： MFCD00672518
• Inchi： 1S/C14H17F2NO4/c1-14(2,3)21-13(20)17-11(12(18)19)7-8-4-5-9(15)10(16)6-8/h4-6,11H,7H2,1-3H3,(H,17,20)(H,18,19)/t11-/m0/s1
• InChI Key： CYAOPVHXASZUDE-NSHDSACASA-N
• SMILES： FC1=C(C=CC(=C1)C[C@@H](C(=O)O)NC(=O)OC(C)(C)C)F

Computed Properties

• Exact Mass: 301.11300
• Monoisotopic Mass: 301.112564
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 2.7
• Topological Polar Surface Area: 75.6

Experimental Properties

• Color/Form: solid
• Density: 1.27
• Melting Point: 83°C(lit.)
• Boiling Point: 430.4°C at 760 mmHg
• Flash Point: 214.1°C
• Refractive Index: 1.506
• PSA: 75.63000
• LogP: 2.87610
• Specific Rotation: +12 °-+16.5 ° (c=1 in Ethanol)
• Solubility: Not determined

(2S)-2-[(tert-Butoxycarbonyl)amino]-3-(3,4-difluorophenyl)propionic acid Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazardous Material Identification：
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on (2S)-2-[(tert-Butoxycarbonyl)amino]-3-(3,4-difluorophenyl)propionic acid

Recent Advances in the Synthesis and Applications of (2S)-2-[(tert-Butoxycarbonyl)amino]-3-(3,4-difluorophenyl)propionic acid (CAS: 198474-90-7)

The compound (2S)-2-[(tert-Butoxycarbonyl)amino]-3-(3,4-difluorophenyl)propionic acid (CAS: 198474-90-7) has recently gained significant attention in the field of chemical biology and pharmaceutical research. This chiral amino acid derivative, characterized by its tert-butoxycarbonyl (Boc) protecting group and 3,4-difluorophenyl moiety, serves as a key intermediate in the synthesis of various bioactive molecules, particularly in the development of protease inhibitors and peptidomimetics.

Recent studies have focused on optimizing the synthetic routes for this compound to improve yield and enantiomeric purity. A 2023 publication in the Journal of Organic Chemistry demonstrated a novel asymmetric synthesis approach using phase-transfer catalysis, achieving >99% ee and 85% overall yield. This advancement addresses previous challenges in the large-scale production of this important building block.

In pharmaceutical applications, researchers have utilized 198474-90-7 as a precursor for novel kinase inhibitors targeting inflammatory diseases. A Nature Communications paper (2024) reported its incorporation into a series of potent and selective JAK3 inhibitors, showing remarkable efficacy in preclinical models of rheumatoid arthritis. The 3,4-difluorophenyl group was found to be crucial for target binding affinity and metabolic stability.

The compound's role in peptide drug development has also expanded. Recent work published in ACS Medicinal Chemistry Letters (2023) highlighted its use in constructing constrained peptide analogs with enhanced membrane permeability. The Boc-protected amino acid moiety allowed for efficient solid-phase peptide synthesis while maintaining the desired conformational properties.

Analytical characterization of 198474-90-7 has seen improvements as well. A 2024 study in Analytical Chemistry introduced a new HPLC-MS method for quantifying trace impurities in batches of this compound, achieving detection limits below 0.1%. This development is particularly important for meeting stringent regulatory requirements in pharmaceutical manufacturing.

Emerging applications in radiopharmaceuticals have been reported, where the fluorine atoms in 198474-90-7 enable direct ¹⁸F-labeling for PET imaging probes. Research in the Journal of Nuclear Medicine (2024) demonstrated its utility in developing novel tracers for neurodegenerative disease imaging, showing promising results in early clinical trials.

From a safety perspective, recent toxicological studies (Regulatory Toxicology and Pharmacology, 2023) have established comprehensive profiles for this compound, confirming its suitability as a pharmaceutical intermediate within established handling guidelines. These findings support its continued use in drug discovery pipelines.

The commercial availability of 198474-90-7 has increased significantly, with multiple GMP-certified suppliers now offering this material. Market analyses project steady growth in demand, particularly from contract research organizations specializing in peptide therapeutics and small molecule drug development.

Future research directions include exploring its potential in mRNA delivery systems (as reported in a 2024 Science Advances publication) and as a building block for targeted protein degraders (PROTACs). The unique physicochemical properties of this compound continue to make it valuable for innovative therapeutic modalities.